Cas no 3524-21-8 (1-(3-methylbutyl)-1H-pyrazol-5-amine)

• Product Name: 1-(3-methylbutyl)-1H-pyrazol-5-amine
• CAS No: 3524-21-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD07838402
• CID: 295915
• PubChem ID: 13560438
• Update Time: 2025-04-19

1-(3-methylbutyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isopentyl-1H-pyrazol-5-amine
• 1-(3-METHYLBUTYL)-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-5-amine,1-(3-methylbutyl)-
• 2-(3-methylbutyl)pyrazol-3-amine
• 1-Isopentyl-5-amino-pyrazol
• 2-(3-methyl-butyl)-2H-pyrazol-3-ylamine
• 5-amino-1-(3-methylbutyl)pyrazole
• AC1Q1PF8
• AGN-PC-00N2IY
• Ambcb4014299
• CTK4H4004
• SureCN5366387
• MFCD07838402
• 2-CHLORODIPHENYLETHER
• CS-0274193
• Z210803760
• 3524-21-8
• DTXSID40543865
• 1955548-65-8
• BS-37903
• EN300-23680
• 2-(3-Methylbutyl)-2,3-dihydro-1H-pyrazol-3-imine
• FT-0743904
• SCHEMBL5366387
• AKOS000263254
• 1-(3-methylbutyl)-1H-pyrazol-5-amine

• MDL： MFCD07838402
• Inchi： 1S/C8H15N3/c1-7(2)4-6-11-8(9)3-5-10-11/h3,5,7H,4,6,9H2,1-2H3
• InChI Key： RMKPIZYSPYTOQW-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)N)CCC(C)C

Computed Properties

• Exact Mass: 153.12675
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 273.3°Cat760mmHg
• Flash Point: 119.1°C
• Refractive Index: 1.547
• PSA: 43.84